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Compound of Interest

Compound Name: Cyclosporine metabolite M17

Cat. No.: B15278460

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Cyclosporine metabolite M17. All personnel must adhere to
these procedures to mitigate risks associated with this cytotoxic and potentially carcinogenic

compound.

Cyclosporine and its metabolites, including M17, are classified as hazardous substances that
may cause cancer and reproductive harm.[1][2][3] Due to the potent nature of these
compounds, stringent safety measures are imperative to protect laboratory personnel. The
following guidelines synthesize best practices for handling cytotoxic agents and are to be
considered mandatory for all work involving Cyclosporine metabolite M17.

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to protection, combining appropriate PPE with robust engineering
controls, is essential.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Rationale

Double-gloving with chemically ) )
] o ] Prevents skin absorption of the
Gloves resistant nitrile gloves is )
cytotoxic compound.
recommended.[2][4]

ANSI-approved safety glasses
with side shields or chemical
) splash goggles are required.[1]  Protects eyes from contact
Eye Protection _ _ _
[2] A face shield should be with hazardous materials.
used if there is a risk of

splashes or aerosols.[1]

A disposable, solid-front, back-
] closing gown is required. A lab o ] o
Body Protection ] o Minimizes skin contamination.
coat is the minimum

requirement.[1][2][4]

A NIOSH-certified N95 or

) ) higher respirator is required )
Respiratory Protection ] ] compound, which can be
when handling powders or if
harmful.[2]

Prevents inhalation of the

aerosols may be generated.[5]

Engineering Controls: All manipulations of Cyclosporine metabolite M17, including solution
preparation, should be conducted within a certified chemical fume hood or a Class Il Type B
Biosafety Cabinet to minimize inhalation exposure.[2][4]

Operational Plan: Step-by-Step Handling
Procedures

» Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.
The designated work area within the fume hood should be covered with an absorbent,
plastic-backed liner.[4]

e Weighing and Reconstitution: Handle solid forms of Cyclosporine metabolite M17 with
extreme care to avoid generating dust. When preparing solutions, add the solvent slowly and
carefully to prevent aerosolization.[4]
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o Experimental Use: Keep all containers of Cyclosporine metabolite M17 tightly sealed when
not in use.[2] Conduct all procedures in a manner that minimizes the risk of spills and

splashes.

o Decontamination: After each use, decontaminate all surfaces where Cyclosporine
metabolite M17 was handled. Wipe the area three times with a 70% ethanol solution, using
a fresh wipe for each pass.[4] All non-disposable equipment should also be triple-rinsed with
70% ethanol.[4]

e Hand Hygiene: Immediately after removing gloves, wash hands thoroughly with soap and
water.[2]

Preparation Handling (in Fume Hood) Post-Handling

. 2. Prepare Work Area 3. Weigh/Reconstitute 5. Decontaminate Surfaces 6. Dispose of Waste
(1' Don Required PPE (Absorbent Liner) }H{ (Avoid Aerosol Is) 4. Perform Experiment -3 (Triple Wipe) (See Disposal Plan) 7. Wash Hands

Click to download full resolution via product page
Caption: Workflow for Handling Cyclosporine Metabolite M17.

Disposal Plan: Managing Contaminated Waste

All materials contaminated with Cyclosporine metabolite M17 must be treated as hazardous

waste.

e Segregation: At the point of generation, segregate all contaminated waste into designated,
clearly labeled, leak-proof containers. This includes gloves, gowns, absorbent liners, and any
other disposable materials.

o Sharps: Needles and syringes must be disposed of in a designated sharps container for
incineration.[4] Do not recap or bend needles.[4]

e Liquid Waste: Collect all liquid waste containing Cyclosporine metabolite M17 in a sealed,
properly labeled hazardous waste container.
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e Solid Waste: Place all contaminated solid waste into a designated hazardous waste bag or

container.

o Final Disposal: All waste contaminated with Cyclosporine metabolite M17 must be
disposed of through an approved hazardous waste disposal service.[1] Do not dispose of
this waste in the regular trash or down the drain.
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Caption: Disposal Plan for Cyclosporine Metabolite M17 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15278460#personal-protective-equipment-for-
handling-cyclosporine-metabolite-m17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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